N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H11FN4O2S/c16-10-5-1-2-6-11(10)18-13(21)9-23-15-20-19-14(22-15)12-7-3-4-8-17-12/h1-8H,9H2,(H,18,21)
• InChI Key: HWRLSGRXVVCYLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(O2)C3=CC=CC=N3)F
• Molecular Formula: C15H11FN4O2S
• Molecular Weight: 330.3 g/mol

Description

N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound is commonly referred to as FPO-1 and is known for its potential use as an antitumor agent. The synthesis of FPO-1 involves a multistep process that requires careful attention to detail.

Mechanism of Action

The mechanism of action of FPO-1 involves the inhibition of tubulin polymerization, which is an important process for the formation of microtubules in cells. Microtubules are important for cell division and the maintenance of cell shape. By inhibiting tubulin polymerization, FPO-1 disrupts the formation of microtubules, leading to the inhibition of cell division and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
FPO-1 has been found to have a range of biochemical and physiological effects. In addition to its ability to inhibit tubulin polymerization, FPO-1 has been found to induce the expression of p53, which is a tumor suppressor protein that is important for the prevention of cancer. FPO-1 has also been found to inhibit the activity of topoisomerase II, which is an enzyme that is important for DNA replication and cell division.

Advantages and Limitations for Lab Experiments

One advantage of using FPO-1 in lab experiments is its potential use as an antitumor agent. FPO-1 has been found to be effective in inhibiting the growth of cancer cells, particularly in breast cancer and lung cancer. However, one limitation of using FPO-1 in lab experiments is its potential toxicity. FPO-1 has been found to have toxic effects on normal cells, which can limit its use as a therapeutic agent.

Future Directions

There are several future directions for research on FPO-1. One area of research is the development of analogs of FPO-1 that have improved efficacy and reduced toxicity. Another area of research is the investigation of the mechanism of action of FPO-1, particularly its interaction with tubulin and other cellular targets. Additionally, research can be focused on the potential use of FPO-1 in combination with other anticancer agents to improve its efficacy and reduce its toxicity.

Scientific Research Applications

FPO-1 has gained significant attention in the field of medicinal chemistry due to its potential use as an antitumor agent. Scientific research has shown that FPO-1 has the ability to inhibit the growth of cancer cells, particularly in breast cancer and lung cancer. FPO-1 has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the prevention and treatment of cancer.